Cas no 1426314-91-1 (6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile)

• Product Name: 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile
• CAS No: 1426314-91-1
• MF: C₁₉H₁₆F₃N₃O₂
• MW: 375.34445476532
• CID: 5402903
• Update Time: 2025-05-24

6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl]oxypyridine-3-carbonitrile
• 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile

• Inchi： 1S/C19H16F3N3O2/c20-19(21,22)15-3-1-2-14(10-15)18(26)25-8-6-16(7-9-25)27-17-5-4-13(11-23)12-24-17/h1-5,10,12,16H,6-9H2
• InChI Key： MDKCVOWDTJJMFE-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCN(C(=O)C3=CC=CC(C(F)(F)F)=C3)CC2)=CC=C1C#N

Additional information on 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile

Comprehensive Overview of 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile (CAS No. 1426314-91-1)

The compound 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile, identified by its CAS No. 1426314-91-1, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine-3-carbonitrile core and a piperidin-4-yl moiety linked via an ether bond, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its trifluoromethyl group, which enhances metabolic stability and bioavailability—a key consideration in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile has surged due to their role in addressing challenges such as drug resistance and environmental persistence. This compound aligns with the growing trend of targeted therapeutics and precision agriculture, where specificity and efficiency are paramount. Its CAS No. 1426314-91-1 is frequently searched in academic databases, reflecting its relevance in kinase inhibitor studies and crop protection formulations.

The synthesis of 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in peer-reviewed literature. Its physicochemical properties, such as solubility and logP, are critical for formulation scientists optimizing delivery systems. Notably, the pyridine-3-carbonitrile segment contributes to its hydrogen-bonding capacity, a feature exploited in molecular docking simulations for drug design.

From an industrial perspective, CAS No. 1426314-91-1 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to produce this compound with minimal environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a non-negotiable requirement for regulatory compliance in pharmaceutical applications. The compound's stability under various pH conditions is another area of active investigation, particularly for oral dosage forms.

In summary, 6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile (CAS No. 1426314-91-1) represents a convergence of cutting-edge chemistry and practical applications. Its versatility in addressing contemporary challenges—from personalized medicine to smart agrochemicals—positions it as a compound of enduring scientific and commercial value.